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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CI Vat Green 1, also known by its Colour Index name Vat Green 1 and the number 59825, is a

synthetic organic dye belonging to the violanthrone class.[1] While traditionally used in the

textile industry for its vibrant green hue and high fastness, recent research has unveiled its

potential in advanced materials science applications. This document provides an overview of its

emerging applications, focusing on its photocatalytic properties for environmental remediation.

Additionally, it explores potential applications in organic electronics and as a polymerization

initiator, alongside detailed experimental protocols and characterization data.

Chemical and Physical Properties
CI Vat Green 1 is a complex organic molecule with the chemical formula C₃₆H₂₀O₄ and a

molecular weight of 516.54 g/mol .[1] It is a variegated dark green powder that is insoluble in

water and ethanol but soluble in hot 1,2,3,4-tetrahydronaphthalene and slightly soluble in

acetone, 2-chlorophenol, nitrobenzene, and hot pyridine.[1]
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Property Value Reference

CI Name Vat Green 1, 59825 [1]

CAS Number 128-58-5 [1]

Molecular Formula C₃₆H₂₀O₄ [1]

Molecular Weight 516.54 g/mol [1]

Appearance Variegated dark green powder [1]

Solubility Insoluble in water and ethanol [1]

Application in Photocatalysis
Recent studies have demonstrated the efficacy of CI Vat Green 1 as a component in

photocatalytic systems for the degradation of organic pollutants in water. This application is

particularly relevant for environmental remediation efforts.

Quantitative Data from Photocatalytic Studies
The following table summarizes key quantitative data from studies on the photocatalytic

degradation of CI Vat Green 1.

Photocataly
st

Target
Pollutant

Irradiation
Source

Degradatio
n Efficiency
(%)

Optimal pH Reference

MWCNTs/x%

TiO₂

Nanocomposi

tes

CI Vat Green

1

Sunlight, UV,

Xenon
Not specified Not specified [2][3]

Ferrihydrite-

Modified

Diatomite

with TiO₂

CI Vat Green

1 (Vat Green

03)

UV Lamp

(365 nm)
~97% 4 [4]
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Note: The studies primarily focused on the degradation of CI Vat Green 1 itself as the model

pollutant.

Experimental Protocol: Photocatalytic Degradation of
Organic Pollutants using a CI Vat Green 1-based System
This protocol is adapted from methodologies reported for the photocatalytic degradation of

textile dyes using composite photocatalysts.[4]

Materials:

CI Vat Green 1 (as a model pollutant)

Photocatalyst (e.g., Ferrihydrite-Modified Diatomite with TiO₂)

Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Photoreactor with a UV lamp (e.g., 365 nm)

Magnetic stirrer

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Preparation of Pollutant Solution: Prepare a stock solution of CI Vat Green 1 (e.g., 20 mg/L)

in deionized water.

Photocatalytic Reactor Setup:

Add a specific volume of the CI Vat Green 1 solution (e.g., 200 mL) to the photoreactor.

Disperse a measured amount of the photocatalyst (e.g., 0.5 g of ferrihydrite-modified

diatomite and 0.02 g of TiO₂) in the solution.[4]
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pH Adjustment: Adjust the pH of the suspension to the desired value (e.g., pH 4) using HCl

or NaOH.[4]

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a defined period (e.g.,

30 minutes) to allow the dye molecules to adsorb onto the surface of the photocatalyst.

Initiation of Photocatalysis: Turn on the UV lamp to initiate the photocatalytic reaction.

Sample Collection: Withdraw aliquots of the suspension at regular time intervals (e.g., 15,

30, 45, 60, 90, 120 minutes).

Sample Analysis:

Centrifuge the collected samples to separate the photocatalyst particles.

Measure the absorbance of the supernatant at the maximum absorption wavelength

(λmax) of CI Vat Green 1 using a UV-Vis spectrophotometer.

Calculation of Degradation Efficiency: Calculate the degradation efficiency using the

following formula: Degradation (%) = [(A₀ - Aₜ) / A₀] × 100 where A₀ is the initial absorbance

and Aₜ is the absorbance at time t.

Experimental Workflow for Photocatalytic Degradation
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Workflow for Photocatalytic Degradation
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Potential Applications in Materials Science
While concrete experimental data for CI Vat Green 1 is limited in the following areas, its

chemical structure and the properties of related vat dyes suggest potential for broader

applications in materials science.

Organic Electronics
Vat dyes, as a class of organic molecules with extensive π-conjugated systems, are being

explored as organic semiconductors.[5] Their inherent stability is a desirable characteristic for

electronic devices. While research has focused on other vat dyes like vat orange and vat blue

for applications in organic field-effect transistors (OFETs), the similar molecular structure of CI
Vat Green 1 suggests it could also exhibit semiconducting properties.

Potential Experimental Protocol (Hypothetical):

A potential route for investigating CI Vat Green 1 in organic electronics could involve the

fabrication of thin-film transistors. This would likely involve the following steps, adapted from

protocols for other organic semiconductors:

Substrate Preparation: Cleaning and preparation of a suitable substrate (e.g., silicon wafer

with a dielectric layer).

Thin Film Deposition: Deposition of a thin film of CI Vat Green 1 onto the substrate. Due to

its low solubility, thermal evaporation in a high-vacuum chamber would be a probable

technique.[6]

Electrode Deposition: Deposition of source and drain electrodes (e.g., gold) onto the CI Vat
Green 1 film through a shadow mask.

Device Characterization: Electrical characterization of the fabricated device to determine

parameters such as charge carrier mobility and on/off ratio.

Polymerization Initiator
CI Vat Green 1 has been identified as a potential polymerization initiator.[2] This property could

be harnessed in the synthesis of novel polymers and composite materials. The mechanism

likely involves the generation of free radicals upon exposure to light or other stimuli, which then
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initiate the polymerization of monomers. Further research is required to elucidate the specific

mechanisms and to develop protocols for its use in polymerization reactions.

Synthesis of CI Vat Green 1 Nanoparticles
The synthesis of CI Vat Green 1 in nanoparticle form could unlock new applications by

increasing its surface area and modifying its physical and chemical properties. While a specific

protocol for CI Vat Green 1 is not readily available, general "bottom-up" precipitation methods

for organic nanoparticles could be explored.

Potential Experimental Protocol (Hypothetical):

Dissolution: Dissolve CI Vat Green 1 in a suitable solvent in which it has some, albeit low,

solubility (e.g., hot 1,2,3,4-tetrahydronaphthalene).

Reprecipitation: Rapidly inject the solution into a larger volume of a poor solvent (e.g., water

or ethanol) under vigorous stirring or sonication. This rapid change in solvent environment

can induce the precipitation of the compound as nanoparticles.

Stabilization: The addition of a stabilizing agent during or after precipitation may be

necessary to prevent agglomeration of the nanoparticles.

Purification and Characterization: The resulting nanoparticle suspension would need to be

purified (e.g., by centrifugation or dialysis) and the size and morphology of the nanoparticles

characterized using techniques such as Dynamic Light Scattering (DLS) and Transmission

Electron Microscopy (TEM).

Logical Workflow for Synthesis and Application
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Synthesis and Application Workflow

Conclusion
CI Vat Green 1 is a promising material with potential applications beyond its traditional use as

a textile dye. Its demonstrated role in photocatalytic systems for environmental remediation

opens up a significant area for further research and development. While its application in

organic electronics and as a polymerization initiator is currently more speculative, the chemical

properties of vat dyes suggest these are fruitful avenues for future investigation. The

development of reliable protocols for the synthesis of CI Vat Green 1 in various material forms,

such as nanoparticles and thin films, will be crucial for unlocking its full potential in materials

science.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15550410/docs?utm_src=pdf-body-img#application-notes-and-protocols-ci-vat-green-1-in-materials-science
https://www.benchchem.com/product/b15550410/docs?utm_src=pdf-body#application-notes-and-protocols-ci-vat-green-1-in-materials-science
https://www.benchchem.com/product/b15550410/docs?utm_src=pdf-body#application-notes-and-protocols-ci-vat-green-1-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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